2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide

• IUPAC Name: 2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide
• InChI: InChI=1S/C19H20N2O3/c1-2-21-12-11-15-16(19(21)23)9-6-10-17(15)24-13-18(22)20-14-7-4-3-5-8-14/h3-10H,2,11-13H2,1H3,(H,20,22)
• InChI Key: BTYKVDCXPBZQRV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1=O)C=CC=C2OCC(=O)NC3=CC=CC=C3
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide, also known as EIPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. EIPA is a membrane-permeable amiloride analog that has been shown to inhibit the activity of Na+/H+ exchangers (NHEs) in various biological systems.

Mechanism of Action

2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide has been shown to inhibit the activity of NHEs by binding to the extracellular domain of the protein. This binding prevents the exchange of Na+ and H+ ions, leading to a decrease in intracellular pH. The inhibition of NHEs by 2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide has been implicated in a variety of physiological processes, including the regulation of cell volume, the modulation of ion transport, and the regulation of intracellular signaling pathways.
Biochemical and Physiological Effects
2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide has been shown to have a variety of biochemical and physiological effects, including the regulation of cell proliferation, migration, and apoptosis. In addition, 2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide has been shown to modulate ion transport and regulate intracellular signaling pathways. 2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide has also been shown to have anti-inflammatory effects and has been implicated in the regulation of blood pressure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide in lab experiments is its ability to selectively inhibit NHEs without affecting other ion transporters. This specificity allows researchers to study the role of NHEs in various biological processes without confounding effects from other ion transporters. However, one of the limitations of using 2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide is its potential toxicity at high concentrations. Therefore, it is important to carefully titrate the concentration of 2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide used in experiments to avoid potential toxicity.

Future Directions

There are several future directions for research on 2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide. One potential direction is the development of more potent and selective NHE inhibitors based on the structure of 2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide. Another potential direction is the investigation of the role of NHEs in cancer progression and the potential use of NHE inhibitors, such as 2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide, as anticancer agents. Additionally, the potential use of 2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide in the treatment of cardiovascular diseases, such as hypertension, warrants further investigation.

Synthesis Methods

2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide can be synthesized using a multistep process that involves the reaction of 2-ethyl-3,4-dihydroisoquinoline-1(2H)-one with phenylacetyl chloride, followed by the reaction of the resulting intermediate with hydroxylamine hydrochloride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

2-[(2-ethyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-phenylacetamide has been widely used in scientific research as a tool to study the role of NHEs in various biological processes. NHEs are transmembrane proteins that regulate intracellular pH by exchanging extracellular Na+ with intracellular H+. These proteins play a crucial role in maintaining cellular homeostasis and are involved in a variety of physiological processes, including cell proliferation, migration, and apoptosis.